3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenyl-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide
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Description
3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenyl-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C19H20N4O2S and its molecular weight is 368.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Prediction of Biological Activity
- A study by Kharchenko, Detistov, and Orlov (2008) explored the synthesis of novel bicyclic systems containing 1,2,4-oxadiazole rings. These compounds, including derivatives similar to the one you're interested in, were predicted for their biological activity using PASS prediction. This research demonstrates the potential pharmaceutical applications of such compounds (Kharchenko et al., 2008).
Antioxidant Activity
- Tumosienė et al. (2019) synthesized a series of compounds including 1-(5-chloro-2-hydroxyphenyl)-4-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one. These compounds were screened for their antioxidant activity. Some of them showed significant antioxidant properties, outperforming well-known antioxidants like ascorbic acid (Tumosienė et al., 2019).
Tuberculostatic Activity
- Foks et al. (2004) investigated the tuberculostatic activity of various derivatives containing 1,3,4-oxadiazole. This research highlights the potential use of these compounds in treating tuberculosis (Foks et al., 2004).
Antimicrobial Activity
- Balandis et al. (2019) synthesized new derivatives of 1-(2-methyl-5-nitrophenyl)-5-oxopyrrolidine and tested them for antibacterial activity. These compounds demonstrated excellent activity against various bacteria, showcasing their potential in antimicrobial applications (Balandis et al., 2019).
Anticancer Agents
- Redda and Gangapuram (2007) explored the synthesis of 1,3,4-oxadiazolyl tetrahydropyridines as potential anticancer agents. Their research indicates the promise of these compounds in cancer treatment (Redda & Gangapuram, 2007).
properties
IUPAC Name |
3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenyl-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O2S/c1-13-21-18(25-22-13)17-12-23(11-16(17)14-6-3-2-4-7-14)19(24)20-10-15-8-5-9-26-15/h2-9,16-17H,10-12H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMGSEPJJIWDOSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2CN(CC2C3=CC=CC=C3)C(=O)NCC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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